CP-BP-Sfac

TADF OLED Photoluminescence Quantum Yield
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C50H32N2O
Molecular Weight 676.8 g/mol
Cat. No. B15552636
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameCP-BP-Sfac
Molecular FormulaC50H32N2O
Molecular Weight676.8 g/mol
Structural Identifiers
InChIInChI=1S/C50H32N2O/c53-49(34-28-31-46-40(32-34)39-18-6-11-23-45(39)51(46)35-14-2-1-3-15-35)33-26-29-36(30-27-33)52-47-24-12-9-21-43(47)50(44-22-10-13-25-48(44)52)41-19-7-4-16-37(41)38-17-5-8-20-42(38)50/h1-32H
InChIKeyXQFYSOSMVBSXTG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.1 g / 0.25 g / 0.5 g / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

CP-BP-SFAC: Sky-Blue TADF Emitter for OLEDs


CP-BP-SFAC is a thermally activated delayed fluorescence (TADF) luminogenic molecule with a D-A-D′ architecture consisting of a carbonyl core, phenyl bridges, and spiro[acridine-9,9′-fluorene] (SFAC) donors, further functionalized with a single carbazole unit [1]. It exhibits strong sky-blue emission with a photoluminescence peak at ~482 nm in neat films and a delayed fluorescence lifetime of 5.4 μs [2]. The compound belongs to a series of structurally engineered emitters (P-BP-SFAC, CP-BP-SFAC, mCP-BP-SFAC, TCP-BP-SFAC) where incremental carbazole substitution systematically modulates photophysical, thermal, and device-relevant properties [1].

Emitter Type Sky-blue TADF luminogen with D-A-D′ architecture and carbazole modification
Series Position Mono-carbazole SFAC analog; intermediate ΦPL, Θ//, and EQE in series
Evidence Support Direct head-to-head comparisons with 0–3 carbazole analogs

Carbazole Count and SFAC Emitter Performance


The SFAC-based TADF emitter family demonstrates that even minor structural variations—specifically the number and position of carbazole substituents—produce non-linear changes in photoluminescence quantum yield (ΦPL), horizontal dipole orientation (Θ//), thermal stability, and external quantum efficiency (ηext) in OLED devices. Consequently, substituting CP-BP-SFAC (mono-carbazole) with its zero-carbazole analog (P-BP-SFAC) or di-/tri-carbazole analogs (mCP-BP-SFAC/TCP-BP-SFAC) without experimental validation risks unpredictable device performance, as the trade-offs between emission efficiency, color purity, and operational stability are not linearly scalable [1].

CP-BP-SFAC vs. P-BP-SFAC Lack of carbazole may reduce horizontal dipole orientation and thermal stability, altering out-coupling and process robustness.
CP-BP-SFAC vs. mCP/TCP-BP-SFAC Additional carbazoles can raise EQE and thermal stability but increase synthetic complexity; trade-offs are non-linear and require validation.

CP-BP-SFAC Performance vs. Analogues


Neat Film Photoluminescence Quantum Yield

In neat films under nitrogen at room temperature, CP-BP-SFAC exhibits an absolute photoluminescence quantum yield (ΦPL) of 77%, which is intermediate between P-BP-SFAC (88%) and the higher-carbazole analogs mCP-BP-SFAC (86%) and TCP-BP-SFAC (92%) [1]. This 11% lower ΦPL relative to the benchmark TCP-BP-SFAC reflects the impact of reduced carbazole conjugation on radiative decay efficiency [1].

PL Quantum Yield
Head-to-head
77% (neat) vs. 88% P-BP-SFAC, 86% mCP, 92% TCP
Intermediate radiative efficiency in series
Neat film, integrating sphere, N₂
TADF OLED Photoluminescence Quantum Yield

Horizontal Dipole Orientation Ratio

CP-BP-SFAC demonstrates a horizontal emitting dipole ratio (Θ//) of 86.5% in neat film and 84.5% in doped film (25 wt% in DPEPO) [1]. This represents a 15-percentage-point improvement over the non-carbazole analog P-BP-SFAC (71.5% neat, 72.5% doped) and is comparable to the di- and tri-carbazole analogs mCP-BP-SFAC (87.5% neat, 86.0% doped) and TCP-BP-SFAC (85.5% neat, 88.0% doped) [1].

Dipole Orientation Θ//
Head-to-head
86.5% (neat) / 84.5% (doped) vs. P-BP-SFAC 71.5%/72.5%, mCP 87.5%/86.0%, TCP 85.5%/88.0%
Strong out-coupling alignment, near top of series
Angle-dependent p-polarized PL
Light Out-Coupling Horizontal Dipole Orientation OLED Efficiency

Doped OLED External Quantum Efficiency

In doped OLED devices (25 wt% CP-BP-SFAC in DPEPO host), CP-BP-SFAC achieves a maximum external quantum efficiency (ηext,max) of 36.6%, compared to 28.9% for P-BP-SFAC, 38.0% for mCP-BP-SFAC, and 38.6% for TCP-BP-SFAC [1]. The corresponding current efficiency (ηC,max) is 73.8 cd A⁻¹ and power efficiency (ηP,max) is 72.4 lm W⁻¹ [1].

Doped OLED EQEmax
Head-to-head
36.6% (25 wt% in DPEPO) vs. P-BP-SFAC 28.9%, mCP 38.0%, TCP 38.6%
Competitive efficiency with less synthetic complexity
ηC 73.8 cd/A, ηP 72.4 lm/W
OLED External Quantum Efficiency Electroluminescence

Thermal Decomposition Stability

CP-BP-SFAC exhibits a decomposition temperature (Td) of 504°C, which is 133°C higher than that of the non-carbazole analog P-BP-SFAC (371°C) [1]. The di- and tri-carbazole analogs mCP-BP-SFAC and TCP-BP-SFAC show further increased Td values of 559°C and 589°C, respectively [1]. No clear glass transition temperature (Tg) is observed for these molecules, indicating excellent morphological stability [1].

Decomposition Td
Head-to-head
504°C
Robust thermal processability
TGA under N₂; +133°C vs. P-BP-SFAC
Thermal Stability Decomposition Temperature OLED Fabrication

Delayed Fluorescence Lifetime

In neat films, CP-BP-SFAC displays a delayed fluorescence lifetime (τdelayed) of 5.4 μs, compared to 4.8 μs for P-BP-SFAC, 5.5 μs for mCP-BP-SFAC, and 5.7 μs for TCP-BP-SFAC [1]. The proportion of the delayed component (Rdelayed) is 33.0% in neat film and increases to 44.6% in the doped film [1].

Delayed Lifetime τdelayed
Head-to-head
5.4 μs (neat) vs. P-BP-SFAC 4.8 μs, mCP 5.5 μs, TCP 5.7 μs
Balanced triplet harvesting and annihilation trade-off
300 K, N₂; Rdelayed 33% neat, 44.6% doped
TADF Delayed Fluorescence Lifetime Exciton Dynamics

CP-BP-SFAC: OLED Application Scenarios


Doped Sky-Blue TADF-OLED Emitting Layer

CP-BP-SFAC is optimized for use as the emitting layer in doped OLED architectures, achieving an external quantum efficiency of 36.6% at 25 wt% doping concentration in a DPEPO host [1]. This performance is enabled by its high horizontal dipole ratio (84.5% in doped film) and excellent photoluminescence quantum yield (99% in doped film) [1].

Non-Doped OLED Emitter

In non-doped OLED configurations, CP-BP-SFAC delivers an EQE of 22.5% with sky-blue emission (EL peak at 490 nm, CIE coordinates 0.19, 0.36) [1]. The material's balanced bipolar carrier mobility and high thermal stability (Td = 504°C) make it suitable for simplified device architectures where host-free processing is desired [1].

Carbazole-Modified TADF Structure-Property Studies

CP-BP-SFAC serves as a key reference compound in systematic investigations of how incremental carbazole substitution modulates photophysical, thermal, and device parameters in SFAC-based TADF emitters [1]. Its intermediate performance metrics relative to P-BP-SFAC, mCP-BP-SFAC, and TCP-BP-SFAC provide a critical data point for understanding non-linear structure-property correlations in this material class [1].

Blue Component in White OLEDs

Given its strong sky-blue delayed fluorescence and high efficiency, CP-BP-SFAC is a candidate for use as the blue-emitting component in white OLED stacks [1]. The related compound TCP-BP-SFAC has been successfully demonstrated in both hybrid and all-fluorescence single-emitting-layer white OLEDs, suggesting CP-BP-SFAC may offer similar utility with a different efficiency-cost balance [1].

Application
Selection Property
Validation Focus
Doped sky-blue TADF-OLED EML
High horizontal dipole ratio (Θ//)
Doped-film EQE and PLQY evaluation
Non-doped OLED emitter
Bipolar carrier mobility and Td > 500°C
Non-doped device efficiency and stability
Carbazole structure-property studies
Intermediate performance reference point
Non-linear structure-property correlations
Blue component in white OLEDs
Sky-blue emission with CIE (0.19, 0.36)
Color mixing and stack integration
Quote Request

Request a Quote for CP-BP-Sfac

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.